Cas no 321725-86-4 (4-Formylphenyl 3-methylbenzoate)

• Product Name: 4-Formylphenyl 3-methylbenzoate
• CAS No: 321725-86-4
• MF: C₁₅H₁₂O₃
• MW: 240.253984451294
• MDL: MFCD00579083
• CID: 3048575
• PubChem ID: 3436253
• Update Time: 2025-07-20

4-Formylphenyl 3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-benzoic acid 4-formyl-phenyl ester
• VS-04875
• 321725-86-4
• 4-formylphenyl3-methylbenzoate
• AKOS000100841
• CS-0318102
• ALBB-001390
• BBL015267
• 4-formylphenyl 3-methylbenzoate
• Benzoic acid, 3-methyl-, 4-formylphenyl ester
• MFCD00579083
• (4-formylphenyl) 3-methylbenzoate
• STK415211
• H21455
• 4-Formylphenyl 3-methylbenzoate

• MDL： MFCD00579083
• Inchi： 1S/C15H12O3/c1-11-3-2-4-13(9-11)15(17)18-14-7-5-12(10-16)6-8-14/h2-10H,1H3
• InChI Key： WYLSMWFMAPQCCF-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=CC(C)=C1)=O)C1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 240.078644241Da
• Monoisotopic Mass: 240.078644241Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 43.4Ų

4-Formylphenyl 3-methylbenzoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Formylphenyl 3-methylbenzoate

Comprehensive Analysis of 4-Formylphenyl 3-methylbenzoate (CAS No. 321725-86-4): Properties, Applications, and Industry Trends

4-Formylphenyl 3-methylbenzoate (CAS No. 321725-86-4) is a specialized organic compound gaining attention in pharmaceutical intermediates and fine chemical synthesis. This aromatic ester derivative combines a formylphenyl group with a 3-methylbenzoate moiety, offering unique reactivity for cross-coupling reactions and molecular scaffolding. Recent studies highlight its potential in drug discovery platforms, particularly for designing targeted therapeutics with improved bioavailability.

The compound's structural features – including its aldehyde functionality and ester linkage – make it valuable for click chemistry applications, a trending topic in green chemistry circles. Researchers are exploring its role in bioconjugation techniques, where the formyl group enables selective protein modifications. Industry reports indicate growing demand for such multifunctional building blocks in ADC (antibody-drug conjugate) development, aligning with the global shift toward precision medicine.

From a synthetic chemistry perspective, 4-Formylphenyl 3-methylbenzoate demonstrates excellent stability under ambient storage conditions, with HPLC purity typically exceeding 98%. Its crystallographic data reveals a planar molecular configuration that facilitates π-π stacking interactions – a property leveraged in materials science for designing organic semiconductors. These characteristics answer frequent search queries about "high-purity aromatic esters" and "custom chemical synthesis".

In industrial applications, this compound serves as a key intermediate for UV-absorbing materials and liquid crystal formulations. Patent analyses show increased utilization in advanced coating technologies, particularly for optical films with tunable refractive indices. The 3-methylbenzoate segment contributes to enhanced thermal resistance, addressing industry needs for high-performance polymers – a hot topic in sustainable material development forums.

Quality control protocols for CAS 321725-86-4 emphasize GC-MS verification and residual solvent analysis, reflecting current Good Manufacturing Practice (cGMP) standards. Analytical data sheets typically include NMR spectral fingerprints (1H, 13C) and FT-IR characterization, meeting the documentation requirements of contract research organizations (CROs). This aligns with laboratory professionals' frequent searches for "compound characterization methods" and "QC standards for fine chemicals".

Emerging research explores the compound's potential in metal-organic frameworks (MOFs), where its bifunctional structure could enable novel coordination geometries. Computational chemistry studies suggest interesting electronic properties that may benefit optoelectronic device development – a subject gaining traction in materials informatics discussions. These cutting-edge applications respond to growing interest in "smart material precursors" across academic and industrial research communities.

The supply chain for 4-Formylphenyl 3-methylbenzoate has adapted to global chemical logistics challenges, with leading suppliers now offering small-scale custom synthesis and just-in-time delivery options. Market intelligence indicates particular demand from Asia-Pacific research hubs, correlating with regional investments in specialty chemicals infrastructure. This addresses common procurement-related searches like "reliable chemical suppliers" and "bulk specialty compounds".

Environmental considerations for this compound include biodegradability studies and eco-toxicity profiling, reflecting the chemical industry's focus on green chemistry metrics. Recent life cycle assessments suggest favorable environmental impact scores compared to similar benzaldehyde derivatives, making it a candidate for sustainable synthesis routes – a priority area in ESG-compliant manufacturing initiatives.

From a regulatory standpoint, CAS 321725-86-4 currently falls under standard chemical safety protocols without specialized restrictions. Its REACH compliance status and SDS documentation follow international chemical management standards, providing clear guidance for laboratory handling – information frequently sought by EHS professionals and regulatory affairs specialists.

Future research directions may explore the compound's utility in continuous flow chemistry systems and automated synthesis platforms, aligning with industry 4.0 trends in chemical production. Its structural versatility positions it as a promising candidate for combinatorial chemistry libraries and high-throughput screening applications – key growth areas in pharmaceutical R&D investment strategies.